Cas no 106009-87-4 (Propanoic acid, 2-methyl-,3-(acetyloxy)-2-hydroxy-2-(2-hydroxy-4-methylphenyl)propyl ester)

• Product Name: Propanoic acid, 2-methyl-,3-(acetyloxy)-2-hydroxy-2-(2-hydroxy-4-methylphenyl)propyl ester
• CAS No: 106009-87-4
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 97376
• Update Time: 2024-01-24

Propanoic acid, 2-methyl-,3-(acetyloxy)-2-hydroxy-2-(2-hydroxy-4-methylphenyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-,3-(acetyloxy)-2-hydroxy-2-(2-hydroxy-4-methylphenyl)propyl ester
• Propanoic acid, 2-methyl-, 3-(acetyloxy)-2-hydroxy-2-(2-hydroxy-4-methylphenyl)propyl ester

• Inchi： 1S/C16H22O6/c1-10(2)15(19)22-9-16(20,8-21-12(4)17)13-6-5-11(3)7-14(13)18/h5-7,10,18,20H,8-9H2,1-4H3
• InChI Key： HTCJSSCTBYTWLS-UHFFFAOYSA-N
• SMILES： C(OCC(O)(C1=CC=C(C)C=C1O)COC(C)=O)(=O)C(C)C

Computed Properties

• Exact Mass: 310.14166

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 439.9±34.0 °C(Predicted)
• PSA: 93.06
• pka: 9.69±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols